5-Oxo-5-((4-(2-oxo-2-((2,2,2-trifluoroethyl)amino)ethyl)phenyl)amino)-3-(thiophen-2-yl)pentanoic acid

• IUPAC Name: 5-oxo-5-[4-[2-oxo-2-(2,2,2-trifluoroethylamino)ethyl]anilino]-3-thiophen-2-ylpentanoic acid
• InChI: InChI=1S/C19H19F3N2O4S/c20-19(21,22)11-23-16(25)8-12-3-5-14(6-4-12)24-17(26)9-13(10-18(27)28)15-2-1-7-29-15/h1-7,13H,8-11H2,(H,23,25)(H,24,26)(H,27,28)
• InChI Key: QFKDJVFQNZMKBW-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C(CC(=O)NC2=CC=C(C=C2)CC(=O)NCC(F)(F)F)CC(=O)O
• Molecular Formula: C19H19F3N2O4S
• Molecular Weight: 428.4 g/mol

Description

5-Oxo-5-((4-(2-oxo-2-((2,2,2-trifluoroethyl)amino)ethyl)phenyl)amino)-3-(thiophen-2-yl)pentanoic acid is a useful research compound. Its molecular formula is C19H19F3N2O4S and its molecular weight is 428.43. The purity is usually 95%.
BenchChem offers high-quality 5-Oxo-5-((4-(2-oxo-2-((2,2,2-trifluoroethyl)amino)ethyl)phenyl)amino)-3-(thiophen-2-yl)pentanoic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-Oxo-5-((4-(2-oxo-2-((2,2,2-trifluoroethyl)amino)ethyl)phenyl)amino)-3-(thiophen-2-yl)pentanoic acid including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Characterization

The synthesis of complex organic compounds often involves multi-step reactions, highlighting the importance of efficient synthetic routes and structural characterization for understanding their properties and potential applications. For example, the synthesis of W(CO)5 complexes of related compounds showcases innovative approaches to develop IR-detectable metal-carbonyl tracers for amino functions, indicating the utility of such compounds in labeling and detection technologies in biochemistry and molecular biology (Kowalski et al., 2009).

Applications in Biochemical Research

Research on compounds structurally similar to 5-Oxo-5-((4-(2-oxo-2-((2,2,2-trifluoroethyl)amino)ethyl)phenyl)amino)-3-(thiophen-2-yl)pentanoic acid has demonstrated potential applications in biochemical and pharmaceutical research. The study on the synthesis, structure, and FTIR spectroelectrochemistry of W(CO)5 complexes opens up possibilities for their use in developing new tracers for amino functions, which could enhance detection and labeling techniques in biological studies (Kowalski et al., 2009).